1-Butyl-1-methylpiperidinium Bromide
Overview
Description
1-Butyl-1-methylpiperidinium bromide (also known as BMPB) is a quaternary ammonium compound that is widely used as an ionic liquid in a variety of scientific applications. BMPB has a wide range of applications in organic synthesis, biochemistry, and nanotechnology. It is a relatively new compound, first synthesized in 1999, and has been studied extensively since then. In
Scientific Research Applications
Biochemical Reagent
1-Butyl-1-methylpiperidinium Bromide can be used as a biochemical reagent . It can be used as a biological material or organic compound for life science related research .
Catalyst in Organic Synthesis
This compound can be used as a catalyst in organic synthesis reactions . For example, it can be used in oxidation and enolization reactions .
Surfactant and Scale Inhibitor
1-Butyl-1-methylpiperidinium Bromide can be used as a surfactant and scale inhibitor . It can be used in cleaners, detergents, and scale inhibitors to improve surface activity and prevent the formation of scale .
Separation Agent
This compound can be used as a separation agent . It can be used to extract and separate organic substances, such as acidic and basic substances .
Vulcanisation of NBR Composites
1-Butyl-1-methylpiperidinium Bromide can reduce the vulcanisation onset temperature during the vulcanisation of NBR (acrylonitrile-butadiene elastomer) composites .
Proteomics Research
1-Butyl-1-methylpiperidinium Bromide can be used in proteomics research . It can be used to study the structure and function of proteins .
Mechanism of Action
Target of Action
1-Butyl-1-methylpiperidinium Bromide is an organic salt . It is primarily used as a phase transfer catalyst in organic synthesis . It can also be used as a surfactant, corrosion inhibitor, and antibacterial agent .
Mode of Action
As a phase transfer catalyst, 1-Butyl-1-methylpiperidinium Bromide facilitates the migration of a reactant from one phase into another phase where reaction can take place . It is particularly useful in reactions where one reactant is ionic and one is not, allowing them to react without the need for a common solvent .
Biochemical Pathways
As a phase transfer catalyst, it is involved in various organic synthesis reactions .
Result of Action
This is achieved by transferring one reactant into the phase of the other, allowing the reaction to proceed .
Action Environment
The action of 1-Butyl-1-methylpiperidinium Bromide can be influenced by various environmental factors. For instance, it should be stored in a dry, well-ventilated area away from fire sources and oxidizing agents . It is soluble in water and some organic solvents, such as methanol and ethanol , which can affect its efficacy and stability.
properties
IUPAC Name |
1-butyl-1-methylpiperidin-1-ium;bromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H22N.BrH/c1-3-4-8-11(2)9-6-5-7-10-11;/h3-10H2,1-2H3;1H/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WYABBCZMFVULEF-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[N+]1(CCCCC1)C.[Br-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22BrN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9049378 |
Source
|
| Record name | 1-Butyl-1-methylpiperidinium bromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9049378 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
94280-72-5 |
Source
|
| Record name | 1-Butyl-1-methylpiperidinium bromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9049378 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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